Cas no 90632-45-4 (2H-Pyran-2-one, 6-heptyl-4-hydroxy-)
90632-45-4 structure
Product Name:2H-Pyran-2-one, 6-heptyl-4-hydroxy-
CAS No:90632-45-4
MF:C12H18O3
MW:210.269524097443
CID:788526
PubChem ID:54678950
Update Time:2025-04-19
2H-Pyran-2-one, 6-heptyl-4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-one, 6-heptyl-4-hydroxy-
- 6-heptyl-4-hydroxypyran-2-one
- CHEMBL7309
- DTXSID10715653
- CHEBI:84246
- SCHEMBL12285604
- BDBM50024664
- Q27157616
- 90632-45-4
- SCHEMBL6911155
- 6-Heptyl-4-hydroxy-pyran-2-one
- 6-heptyl-4-hydroxy-2H-pyran-2-one
- 4-hydroxy-6-heptylpyran-2-one
-
- Inchi: 1S/C12H18O3/c1-2-3-4-5-6-7-11-8-10(13)9-12(14)15-11/h8-9,13H,2-7H2,1H3
- InChI Key: DYBQTVWGTMHKLN-UHFFFAOYSA-N
- SMILES: O1C(C=C(C=C1CCCCCCC)O)=O
Computed Properties
- Exact Mass: 210.125594432g/mol
- Monoisotopic Mass: 210.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 46.5Ų
2H-Pyran-2-one, 6-heptyl-4-hydroxy- Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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